Cas no 2229090-57-5 (5-(2-amino-3,3-difluoro-2-methylpropyl)-N,N-dimethyl-1,3-thiazol-2-amine)

• Product Name: 5-(2-amino-3,3-difluoro-2-methylpropyl)-N,N-dimethyl-1,3-thiazol-2-amine
• CAS No: 2229090-57-5
• MF: C₉H₁₅F₂N₃S
• MW: 235.297307252884
• CID: 6061144
• PubChem ID: 165670956
• Update Time: 2025-07-22

5-(2-amino-3,3-difluoro-2-methylpropyl)-N,N-dimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-amino-3,3-difluoro-2-methylpropyl)-N,N-dimethyl-1,3-thiazol-2-amine
• EN300-1976382
• 2229090-57-5

• Inchi： 1S/C9H15F2N3S/c1-9(12,7(10)11)4-6-5-13-8(15-6)14(2)3/h5,7H,4,12H2,1-3H3
• InChI Key： BCNKKXUYKKFTRC-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CC(C)(C(F)F)N)N(C)C

Computed Properties

• Exact Mass: 235.09547499g/mol
• Monoisotopic Mass: 235.09547499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.4Ų

Additional information on 5-(2-amino-3,3-difluoro-2-methylpropyl)-N,N-dimethyl-1,3-thiazol-2-amine

Introduction to 5-(2-amino-3,3-difluoro-2-methylpropyl)-N,N-dimethyl-1,3-thiazol-2-amine (CAS No. 2229090-57-5) and Its Emerging Applications in Chemical Biology

The compound 5-(2-amino-3,3-difluoro-2-methylpropyl)-N,N-dimethyl-1,3-thiazol-2-amine, identified by its CAS number 2229090-57-5, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This heterocyclic amine derivative has garnered attention due to its unique structural features and promising biological activities. The presence of a thiazole core, combined with a difluoromethyl group and an amino-substituted side chain, endows the molecule with distinctive physicochemical properties that make it a valuable candidate for further investigation.

Recent studies have highlighted the potential of thiazole derivatives as scaffolds for developing novel therapeutic agents. The thiazole ring is a well-documented pharmacophore in medicinal chemistry, exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a difluoromethyl group further enhances the metabolic stability and binding affinity of the compound, making it an attractive lead for drug discovery. The specific arrangement of atoms in 5-(2-amino-3,3-difluoro-2-methylpropyl)-N,N-dimethyl-1,3-thiazol-2-amine suggests that it may interact with biological targets in ways that could lead to innovative treatments for various diseases.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential role in modulating enzyme activity and cellular signaling pathways. Preliminary in vitro studies indicate that it may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in cancer progression and inflammatory responses. The amino-substituted side chain provides a site for further functionalization, allowing researchers to tailor the compound’s properties for specific applications. This flexibility makes it a versatile tool for medicinal chemists seeking to develop next-generation therapeutics.

The synthesis of 5-(2-amino-3,3-difluoro-2-methylpropyl)-N,N-dimethyl-1,3-thiazol-2-amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the difluoromethyl group, in particular, requires specialized methodologies to ensure high yield and purity. Advances in fluorination techniques have made such modifications more accessible, enabling the rapid development of novel derivatives. This progress underscores the importance of cutting-edge synthetic approaches in unlocking the therapeutic potential of complex molecules.

From a computational chemistry perspective, the molecular structure of this compound has been subjected to rigorous virtual screening and molecular dynamics simulations. These studies aim to elucidate its interactions with biological targets at an atomic level. The results suggest that the compound may bind to proteins involved in metabolic disorders and neurodegenerative diseases, offering new avenues for therapeutic intervention. Such insights are crucial for designing targeted drug candidates that maximize efficacy while minimizing side effects.

The growing interest in 5-(2-amino-3,3-difluoro-2-methylpropyl)-N,N-dimethyl-1,3-thiazol-2-amine is also driven by its potential applications in drug delivery systems. Researchers are exploring ways to incorporate this molecule into nanoparticles or other carriers to enhance its bioavailability and tissue specificity. These innovations could revolutionize how therapeutics are administered, particularly in cases where traditional oral or intravenous routes are insufficient.

In conclusion, 5-(2-amino-3,3-difluoro-2-methylpropyl)-N,N-dimethyl-1,3-thiazol-2-amine (CAS No. 2229090-57-5) stands as a testament to the power of interdisciplinary research in chemical biology. Its unique structural features and promising biological activities make it a cornerstone of current investigations into novel therapeutics. As research progresses, this compound is expected to play an increasingly significant role in addressing some of the most pressing challenges in medicine today.